Cas no 2375194-43-5 ([1,2,4]Triazolo[1,5-a]pyrazin-6-amine)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrazin-6-amine
• CAS No: 2375194-43-5
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD32173412
• CID: 5467173
• Update Time: 2025-07-27

[1,2,4]Triazolo[1,5-a]pyrazin-6-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrazin-6-amine

• MDL： MFCD32173412
• Inchi： 1S/C5H5N5/c6-4-2-10-5(1-7-4)8-3-9-10/h1-3H,6H2
• InChI Key： PSOBSAUQMYVQDS-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(N)N=C2

Additional information on [1,2,4]Triazolo[1,5-a]pyrazin-6-amine

Professional Introduction to [1,2,4]Triazolo[1,5-a]pyrazin-6-amine (CAS No: 2375194-43-5)

[1,2,4]Triazolo[1,5-a]pyrazin-6-amine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2375194-43-5, belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The intricate structure of [1,2,4]Triazolo[1,5-a]pyrazin-6-amine, featuring a fused triazolopyrazine core, makes it a promising candidate for further exploration in drug discovery and development.

The chemical framework of [1,2,4]Triazolo[1,5-a]pyrazin-6-amine incorporates multiple nitrogen atoms within its aromatic system, which is a key feature contributing to its unique reactivity and biological interactions. This structural motif has been extensively studied for its potential to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the amine functional group at the 6-position further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of [1,2,4]Triazolo[1,5-a]pyrazin-6-amine, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions that construct the triazolopyrazine scaffold through cyclization and condensation processes. These synthetic routes have been optimized to ensure high yields and purity, which are crucial for subsequent biological evaluation.

In the realm of medicinal chemistry, [1,2,4]Triazolo[1,5-a]pyrazin-6-amine has been investigated for its potential role in addressing various therapeutic challenges. Studies have highlighted its activity against a range of targets relevant to inflammation, cancer, and infectious diseases. The compound's ability to modulate enzymatic pathways and interfere with disease-related signaling cascades makes it an attractive scaffold for designing novel therapeutic agents.

One particularly intriguing aspect of [1,2,4]Triazolo[1,5-a]pyrazin-6-amine is its observed interaction with certain protein kinases. Protein kinases are pivotal enzymes involved in cell signaling networks and are often dysregulated in pathological conditions such as cancer. By binding to these kinases, [1,2,4]Triazolo[1,5-a]pyrazin-6-amine has demonstrated the potential to inhibit aberrant signaling pathways that contribute to tumor growth and progression. Preliminary computational studies have also suggested that this compound may exhibit selectivity over closely related kinases, reducing the likelihood of off-target effects.

The pharmacokinetic profile of [1,2,4]Triazolo[1,5-a]pyrazin-6-amine is another area of active investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for assessing its clinical potential. Initial pharmacokinetic studies have provided valuable insights into the compound's solubility、stability，and metabolic pathways，which are critical parameters for optimizing drug delivery systems and formulation development.

Furthermore，the structural diversity inherent in [1，2，4]-triazolopyrazines has inspired the design of derivative compounds with enhanced or modified biological activities. By incorporating various substituents at strategic positions within the core scaffold，researchers aim to improve potency、selectivity，and pharmacokinetic properties. These derivatives represent a promising avenue for developing next-generation therapeutics with improved efficacy and reduced side effects.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like [1，2，4]-triazolopyrazines. Advanced computational techniques such as molecular docking、virtual screening，and quantum mechanical calculations have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. These tools have been instrumental in guiding experimental efforts and prioritizing compounds for further testing.

As the field of medicinal chemistry continues to evolve，the significance of heterocyclic compounds like [1，2，4]-triazolopyrazines cannot be overstated。 Their unique structural features offer a rich palette for designing molecules with tailored biological activities。 The ongoing research into [1，2，4]-triazolopyrazine derivatives underscores their potential as building blocks for innovative therapeutic strategies across multiple disease areas.